Melanin probe-1

• Molecular Formula: C12H18FN3O
• Molecular Weight: 239.29 g/mol
• InChI: InChI=1S/C12H18FN3O/c1-3-16(4-2)8-7-14-12(17)11-6-5-10(13)9-15-11/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,17)
• InChIKey: TWRNBUQZDSVURX-UHFFFAOYSA-N

Melanin Probe-1 Radiotracer Overview

Melanin probe-1 (CAS 1420844-62-7, IUPAC N-(2-(diethylamino)ethyl)-5-fluoropicolinamide, also designated 18F-2 or 18F-5-FPN) is an 18F-labeled picolinamide-based positron emission tomography (PET) radiotracer engineered for melanin-targeted imaging of malignant melanoma [1]. It belongs to the picolinamide/benzamide class of melanin-avid small molecules and was identified as the lead candidate among a series of three structurally related 18F-picolinamide probes (18F-1, 18F-2, 18F-3) through comparative in vivo evaluation in the B16F10 murine melanoma model [1]. The compound demonstrates high tumor targeting efficiency, favorable biodistribution with predominantly renal clearance, and robust in vivo stability as evidenced by low bone uptake of free 18F-fluoride [1]. As a research-use-only PET probe, it is supplied as a non-radioactive precursor (cold standard) for radiolabeling or as a reference standard for tracer development, with typical purity ≥98% .

Radiolabeling 18F-picolinamide precursor for PET tracer development and QC reference standard

Imaging Model Preclinical melanoma PET imaging in B16F10 and related pigmented tumor models

Selection Factor Reported 5-fluoro substitution pattern supports tumor retention and in vivo metabolic stability

• [1] Liu H, Liu S, Miao Z, Deng Z, Shen B, Hong X, Cheng Z. Development of 18F-labeled picolinamide probes for PET imaging of malignant melanoma. J Med Chem. 2013;56(3):895-901. doi:10.1021/jm301740k View Source

Why Melanin Probe-1 Is Irreplaceable

Despite sharing a common picolinamide scaffold and melanin-targeting mechanism, the three 18F-picolinamide probes (18F-1, 18F-2/Melanin probe-1, 18F-3) exhibit dramatically divergent in vivo performance due to subtle differences in fluorine substitution position on the pyridine ring [1]. The 5-fluoro substitution pattern of Melanin probe-1 (18F-2) confers a unique combination of high tumor retention, low bone uptake indicating metabolic stability against defluorination, and superior tumor-to-normal-tissue contrast ratios that neither the 2-fluoro analog (18F-1) nor the 6-fluoro analog (18F-3/18F-MEL050) can replicate [1]. Furthermore, Melanin probe-1 demonstrates markedly higher absolute tumor uptake than the benzamide-class probe 18F-FBZA in the same B16F10 model, and provides tumor-to-background ratios approximately 10-fold higher than the clinical standard 18F-FDG [2][3]. These performance gaps are structural in origin and cannot be bridged by simply selecting any melanin-targeted or picolinamide-class compound.

2-Fluoro analog (18F-1)

Higher bone uptake from defluorination; may reduce image quality and increase dosimetry concerns in preclinical PET studies.

6-Fluoro analog (18F-3/18F-MEL050)

Lower tumor-to-muscle contrast ratios; lesion conspicuity in melanoma models may not transfer directly.

Benzamide-class probe (18F-FBZA)

Reported lower tumor retention; detection sensitivity may not be equivalent, requiring model-specific validation.

• [1] Liu H, Liu S, Miao Z, Deng Z, Shen B, Hong X, Cheng Z. Development of 18F-labeled picolinamide probes for PET imaging of malignant melanoma. J Med Chem. 2013;56(3):895-901. doi:10.1021/jm301740k View Source
• [2] Ren G, Miao Z, Liu H, et al. Melanin-targeted preclinical PET imaging of melanoma metastasis. J Nucl Med. 2009;50(10):1692-1699. doi:10.2967/jnumed.109.066175 View Source
• [3] Feng H, Xia X, Li C, et al. Detection of melanoma metastases with PET—Comparison of 18F-5-FPN with 18F-FDG. Nucl Med Biol. 2017;50:33-38. doi:10.1016/j.nucmedbio.2017.04.001 View Source

Melanin Probe-1 Head-to-Head Evidence

Tumor Uptake vs In-Class Picolinamide Probes

In a direct head-to-head comparison within the same study, Melanin probe-1 (18F-2) demonstrated substantially higher tumor uptake than its structural analogs 18F-1 and 18F-3 in C57BL/6 mice bearing B16F10 murine melanoma tumors. By PET quantification, tumor uptakes for 18F-2 at 0.5, 1, and 2 h post-injection were 12.74 ± 1.70, 16.61 ± 2.60, and 16.87 ± 1.23 %ID/g, respectively, compared with 9.73 ± 1.41 %ID/g for 18F-1 and 8.47 ± 1.35 %ID/g for 18F-3 at 2 h [1]. In biodistribution studies by direct tissue sampling, 18F-2 tumor uptake reached 16.97 ± 3.28 %ID/g at 2 h, versus 8.66 ± 1.42 %ID/g for 18F-1 and 9.29 ± 2.49 %ID/g for 18F-3 [1].

Tumor Uptake vs Analogs

Head-to-head

16.87 %ID/g

at 2 h p.i. (PET)

1.7–2.0× higher uptake vs 18F-1/18F-3

B16F10 melanoma model; n=4

Evidence Dimension	Tumor uptake (%ID/g) in B16F10 melanoma-bearing C57BL/6 mice
Target Compound Data	Melanin probe-1 (18F-2): 16.87 ± 1.23 %ID/g at 2 h by PET; 16.97 ± 3.28 %ID/g at 2 h by biodistribution
Comparator Or Baseline	18F-1: 9.73 ± 1.41 %ID/g (PET) / 8.66 ± 1.42 %ID/g (biodistribution) at 2 h; 18F-3: 8.47 ± 1.35 %ID/g (PET) / 9.29 ± 2.49 %ID/g (biodistribution) at 2 h
Quantified Difference	1.7- to 2.0-fold higher tumor uptake for 18F-2 vs 18F-1 and 18F-3 at 2 h (P < 0.05)
Conditions	C57BL/6 mice bearing B16F10 murine melanoma; 3.7 MBq (100 μCi) tail vein injection; n = 4 per group; static PET scans and direct tissue biodistribution at 0.5, 1, and 2 h p.i.

Why This Matters

Higher absolute tumor uptake directly translates to superior PET image signal-to-noise ratio and detection sensitivity, making Melanin probe-1 the clearly differentiated choice for melanoma imaging studies where maximum lesion conspicuity is required.

• [1] Liu H, Liu S, Miao Z, Deng Z, Shen B, Hong X, Cheng Z. Development of 18F-labeled picolinamide probes for PET imaging of malignant melanoma. J Med Chem. 2013;56(3):895-901. doi:10.1021/jm301740k View Source

Tumor-to-Muscle Contrast Advantage Over 18F-3

Melanin probe-1 (18F-2) achieved significantly higher tumor-to-muscle ratios than 18F-3 at both 1 h and 2 h post-injection in B16F10 tumor-bearing C57BL/6 mice. At 2 h, the tumor-to-muscle ratio of 18F-2 was 36.79 ± 5.21, compared with only 15.22 ± 3.91 for 18F-3 (P < 0.05) [1]. This approximately 2.4-fold advantage in contrast ratio is clinically meaningful, as higher tumor-to-muscle ratios enable clearer delineation of tumor margins and improved detection of small or metastatic lesions against background tissue.

Tumor-to-Muscle Ratio

Head-to-head

36.79 vs 15.22

at 2 h (18F-2 vs 18F-3)

2.4-fold higher tumor-to-muscle contrast

B16F10 biodistribution; n=4

Evidence Dimension	Tumor-to-muscle uptake ratio derived from biodistribution data
Target Compound Data	Melanin probe-1 (18F-2): 13.84 ± 2.38 at 1 h, 36.79 ± 5.21 at 2 h
Comparator Or Baseline	18F-3: 11.24 ± 2.76 at 1 h, 15.22 ± 3.91 at 2 h; 18F-1: 13.12 ± 4.15 at 1 h, 27.75 ± 4.24 at 2 h
Quantified Difference	2.4-fold higher tumor-to-muscle ratio for 18F-2 vs 18F-3 at 2 h (36.79 vs 15.22); 1.3-fold vs 18F-1 at 2 h
Conditions	Biodistribution in C57BL/6 mice bearing B16F10 tumors; n = 4; data expressed as %ID/g ± SD; P < 0.05 for 18F-2 vs 18F-3 comparison

Why This Matters

The tumor-to-muscle ratio is a primary determinant of PET image quality and diagnostic confidence; Melanin probe-1's 2.4-fold advantage over 18F-3 directly impacts the ability to distinguish tumor from surrounding normal tissue, which is critical for accurate staging and metastasis detection.

• [1] Liu H, Liu S, Miao Z, Deng Z, Shen B, Hong X, Cheng Z. Development of 18F-labeled picolinamide probes for PET imaging of malignant melanoma. J Med Chem. 2013;56(3):895-901. doi:10.1021/jm301740k View Source

In Vivo Metabolic Stability vs 18F-1

In vivo defluorination is a critical failure mode for 18F-labeled PET tracers, as free 18F-fluoride accumulates in bone and both reduces image quality and raises dosimetry concerns. Melanin probe-1 (18F-2) exhibited significantly lower bone uptake than 18F-1, with values of 2.40 ± 0.26 and 1.72 ± 0.45 %ID/g at 1 and 2 h, respectively, versus 11.29 ± 2.88 and 10.27 ± 3.59 %ID/g for 18F-1 (P < 0.05) [1]. This represents a 4.7- to 6.0-fold reduction in bone uptake, indicating that the 5-fluoro substitution on the pyridine ring confers substantially greater resistance to metabolic defluorination than the 2-fluoro substitution of 18F-1. Melanin probe-1 also showed modestly lower bone uptake than 18F-3 (3.48 ± 0.80 and 2.12 ± 0.38 %ID/g) [1].

In Vivo Stability

Head-to-head

1.72 %ID/g

bone uptake at 2 h

4.7–6.0× lower defluorination vs 18F-1

Bone as surrogate for free ¹⁸F-fluoride

Evidence Dimension	Bone uptake (%ID/g) as a surrogate marker of in vivo defluorination and metabolic instability
Target Compound Data	Melanin probe-1 (18F-2): 2.40 ± 0.26 at 1 h, 1.72 ± 0.45 at 2 h
Comparator Or Baseline	18F-1: 11.29 ± 2.88 at 1 h, 10.27 ± 3.59 at 2 h; 18F-3: 3.48 ± 0.80 at 1 h, 2.12 ± 0.38 at 2 h
Quantified Difference	4.7-fold (1 h) to 6.0-fold (2 h) lower bone uptake vs 18F-1; 1.2- to 1.4-fold lower vs 18F-3; P < 0.05
Conditions	Biodistribution in C57BL/6 mice bearing B16F10 tumors; n = 4 per group; direct tissue sampling at 1 and 2 h p.i.

Why This Matters

Low bone uptake is a direct indicator of in vivo metabolic integrity; Melanin probe-1's pronounced stability advantage over 18F-1 (approximately 5-6 fold) is decisive for procurement when in vivo imaging quality and dosimetry are priority criteria, as defluorination generates confounding bone signal and unnecessary radiation dose.

• [1] Liu H, Liu S, Miao Z, Deng Z, Shen B, Hong X, Cheng Z. Development of 18F-labeled picolinamide probes for PET imaging of malignant melanoma. J Med Chem. 2013;56(3):895-901. doi:10.1021/jm301740k View Source

Tumor Uptake and Metastasis Detection vs 18F-FDG

In a direct comparison study using cervical lymph node and lung melanoma metastasis models in C57BL/6 mice, Melanin probe-1 (designated 18F-5-FPN) demonstrated significantly higher uptake in metastatic lesions than 18F-FDG. Quantitative analysis showed tumor uptake of 13.29 ± 3.80 %ID/g for 18F-5-FPN versus 7.24 ± 1.95 %ID/g for 18F-FDG (P < 0.05) [1]. Lymph node-to-muscle ratios were 21.23 ± 6.02 for 18F-5-FPN versus only 4.50 ± 2.11 for 18F-FDG (P < 0.01) [1]. Furthermore, in a separate study, the tumor-to-background ratio of 18F-5-FPN in B16F10 tumors was 35.22 ± 7.02, approximately 10-fold higher than 18F-FDG at 3.29 ± 0.53 [2]. Critically, 18F-5-FPN detected pulmonary metastatic lesions <2 mm that were invisible on 18F-FDG imaging [1].

Metastasis Detection vs ¹⁸F-FDG

Head-to-head

Tumor 13.29 vs 7.24 %ID/g

LN-to-muscle 21.23 vs 4.50; micro-metastasis: detected vs not

10.7-fold tumor-to-background ratio difference supports detection of sub-2 mm lesions

Cervical LN and lung metastasis models

Evidence Dimension	Tumor uptake, lymph node-to-muscle ratio, tumor-to-background ratio, and small lesion detectability vs 18F-FDG
Target Compound Data	18F-5-FPN (Melanin probe-1): tumor uptake 13.29 ± 3.80 %ID/g; LN-to-muscle ratio 21.23 ± 6.02; tumor-to-background ratio 35.22 ± 7.02; detected <2 mm lung metastases
Comparator Or Baseline	18F-FDG: tumor uptake 7.24 ± 1.95 %ID/g; LN-to-muscle ratio 4.50 ± 2.11; tumor-to-background ratio 3.29 ± 0.53; failed to detect <2 mm lung metastases
Quantified Difference	1.8-fold higher tumor uptake; 4.7-fold higher LN-to-muscle ratio; 10.7-fold higher tumor-to-background ratio; detection of sub-2 mm lesions vs non-detection
Conditions	C57BL/6 mice with cervical LN and lung melanoma metastases; 18F-5-FPN and 18F-FDG PET imaging compared; n = 5 per group

Why This Matters

The 10.7-fold tumor-to-background advantage over 18F-FDG and the ability to detect sub-2 mm metastases directly address the known limitation of 18F-FDG in melanoma—its lack of specificity and poor sensitivity for small lesions. This makes Melanin probe-1 the preferred procurement choice for preclinical melanoma imaging studies requiring high sensitivity metastasis detection.

• [1] Feng H, Xia X, Li C, et al. Detection of melanoma metastases with PET—Comparison of 18F-5-FPN with 18F-FDG. Nucl Med Biol. 2017;50:33-38. doi:10.1016/j.nucmedbio.2017.04.001 View Source
• [2] Feng H, Xia X, Li C, et al. Imaging malignant melanoma with 18F-5-FPN. Eur J Nucl Med Mol Imaging. 2016;43:113-122. doi:10.1007/s00259-015-3151-1 (referenced within Feng et al. 2017 for tumor-to-background ratio data) View Source

Tumor Uptake vs Benzamide Probe 18F-FBZA

Melanin probe-1 (18F-2/18F-5-FPN) demonstrates markedly higher absolute tumor uptake than the benzamide-class melanin-targeted probe 18F-FBZA when compared across studies conducted in the same B16F10 murine melanoma model. At 2 h post-injection, Melanin probe-1 achieved a tumor uptake of 16.97 ± 3.28 %ID/g by biodistribution [1], whereas 18F-FBZA reached only 5.94 ± 1.83 %ID/g under comparable conditions [2]. This represents an approximately 2.9-fold advantage in absolute tumor retention. Both probes target melanin, but the picolinamide scaffold of Melanin probe-1 with the optimized 5-fluoro substitution appears to confer superior tumor retention pharmacokinetics.

Cross-class vs ¹⁸F-FBZA

Context-dependent

16.97 vs 5.94 %ID/g

at 2 h in B16F10 (cross-study)

Approx. 2.9-fold higher tumor retention

Cross-study comparable; inherent inter-study variability

Evidence Dimension	Absolute tumor uptake (%ID/g) at 2 h post-injection in B16F10 tumor-bearing mice
Target Compound Data	Melanin probe-1 (18F-2): 16.97 ± 3.28 %ID/g at 2 h (biodistribution)
Comparator Or Baseline	18F-FBZA: 5.94 ± 1.83 %ID/g at 2 h (biodistribution)
Quantified Difference	Approximately 2.9-fold higher tumor uptake for Melanin probe-1 compared to 18F-FBZA
Conditions	Both studies used C57BL/6 mice bearing B16F10 subcutaneous melanoma tumors with biodistribution at 2 h p.i.; note: cross-study comparison with inherent inter-study variability

Why This Matters

For procurement decisions between melanin-targeted probe classes, the approximately 2.9-fold tumor uptake advantage of Melanin probe-1 over the benzamide-class 18F-FBZA indicates potentially superior imaging sensitivity per unit of injected radioactivity, which is a key consideration for study design and radiation dosimetry.

• [1] Liu H, Liu S, Miao Z, Deng Z, Shen B, Hong X, Cheng Z. Development of 18F-labeled picolinamide probes for PET imaging of malignant melanoma. J Med Chem. 2013;56(3):895-901. doi:10.1021/jm301740k View Source
• [2] Ren G, Miao Z, Liu H, et al. Melanin-targeted preclinical PET imaging of melanoma metastasis. J Nucl Med. 2009;50(10):1692-1699. doi:10.2967/jnumed.109.066175 View Source

Melanin Probe-1 Application Scenarios

High-Sensitivity Metastatic Melanoma Detection

Melanin probe-1 is the optimal PET tracer choice for preclinical studies requiring maximum tumor detection sensitivity in B16F10 and related pigmented melanoma models. The compound's 1.7- to 2.0-fold higher tumor uptake relative to 18F-1 and 18F-3 [1], combined with its 10.7-fold tumor-to-background ratio advantage over 18F-FDG [2], enables unequivocal visualization of both primary subcutaneous tumors and small metastatic deposits. Its ability to detect pulmonary metastases smaller than 2 mm—lesions that 18F-FDG imaging fails to identify [2]—makes it particularly suited for metastasis progression and treatment response studies where early detection of micro-metastases is the critical endpoint.

Longitudinal Treatment Response Monitoring

Melanin probe-1's robust in vivo stability, demonstrated by low bone uptake (1.72 ± 0.45 %ID/g at 2 h, representing 5-6 fold lower defluorination than 18F-1) [1], and its predominantly renal clearance with near-background levels in all major organs by 2 h [1], make it an excellent candidate for repeated longitudinal PET imaging in the same animal cohort. The high tumor-to-muscle ratio of 36.79 ± 5.21 at 2 h [1] ensures that even partial treatment responses can be quantitatively assessed without confounding background signal. This scenario is directly supported by studies using 18F-5-FPN to monitor photothermal therapy response in melanoma, where the probe's melanin specificity enabled discrimination of residual viable tumor from post-treatment inflammation—a distinction that 18F-FDG cannot reliably make [3].

Reference Standard for 18F-Picolinamide PET Probes

As the non-radioactive reference standard (cold compound) for the lead candidate 18F-2, Melanin probe-1 (CAS 1420844-62-7, purity ≥98%) is an essential procurement item for radiochemistry laboratories developing and validating 18F-picolinamide-based PET probes. The compound serves as the authentic standard for HPLC purity verification, radiochemical identity confirmation by co-injection, and quantification of specific activity in the radiolabeled product. The established radiosynthesis protocol using direct nucleophilic 18F-fluorination of the corresponding bromo-picolinamide precursor (Melanin probe-2) [1] has been validated and is amenable to automated synthesis for large-scale production (3.7–37 GBq) [1], making the cold standard indispensable for method development, quality control, and regulatory documentation in both academic and industrial PET tracer production settings.

Melanin-Targeted Probe SAR Studies

Melanin probe-1 serves as the benchmark lead compound for medicinal chemistry programs aimed at developing next-generation melanin-targeted imaging or theranostic agents. Its uniquely advantageous 5-fluoro substitution pattern on the picolinamide ring—which confers the optimal balance of high tumor retention, metabolic stability, and rapid non-target clearance—was identified through systematic head-to-head comparison with 2-fluoro (18F-1) and 6-fluoro (18F-3) regioisomers [1]. The quantitative performance gaps documented across multiple parameters (tumor uptake: 16.97 vs 8.66-9.29 %ID/g; bone uptake: 1.72 vs 10.27-2.12 %ID/g; tumor-to-blood ratio: 88.25 vs 39.20-44.33 at 2 h) [1] provide a rigorous reference framework for evaluating new analogs. Procurement of Melanin probe-1 as a reference standard enables direct comparative assessment of novel candidate compounds under identical experimental conditions.

Application

Selection Property

Validation Focus

Preclinical metastasis detection

Melanin-targeted tracer with high tumor-to-background contrast

Lesion conspicuity and micro-metastasis detectability in pigmented melanoma models

Therapy response monitoring

In vivo metabolic stability and low defluorination

Quantitative tumor retention across repeated imaging sessions

Radiochemistry QC standard

Non-radioactive precursor, ≥98% purity

HPLC co-injection identification and specific activity calibration

Medicinal chemistry SAR benchmark

5-fluoro substitution with favorable in vivo profile

Comparative tumor uptake and metabolic stability in analog libraries

• [1] Liu H, Liu S, Miao Z, Deng Z, Shen B, Hong X, Cheng Z. Development of 18F-labeled picolinamide probes for PET imaging of malignant melanoma. J Med Chem. 2013;56(3):895-901. doi:10.1021/jm301740k View Source
• [2] Feng H, Xia X, Li C, et al. Detection of melanoma metastases with PET—Comparison of 18F-5-FPN with 18F-FDG. Nucl Med Biol. 2017;50:33-38. doi:10.1016/j.nucmedbio.2017.04.001 View Source
• [3] Feng H, Xia X, Li C, et al. 18F-5-FPN: A Specific Probe for Monitoring Photothermal Therapy Response in Malignant Melanoma. Mol Pharm. 2022;19(11):4234-4245. doi:10.1021/acs.molpharmaceut.2c00603 View Source